Cas no 748788-39-8 (Methyl 4-Acetamido-3-bromo-2-(2-bromoethoxy)-5-chlorobenzoate)

• Product Name: Methyl 4-Acetamido-3-bromo-2-(2-bromoethoxy)-5-chlorobenzoate
• CAS No: 748788-39-8
• MF: C₁₂H₁₂Br₂ClNO₄
• MW: 429.488981246948
• MDL: MFCD27939627
• CID: 1123750
• Update Time: 2025-05-20

Methyl 4-Acetamido-3-bromo-2-(2-bromoethoxy)-5-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(acetylamino)-3-bromo-2-(2-bromoethoxy)-5-chlorobenzoate
• Benzoic acid, 4-(acetylamino)-3-bromo-2-(2-bromoethoxy)-5-chloro-, methyl ester
• Methyl 4-Acetamido-3-bromo-2-(2-bromoethoxy)-5-chlorobenzoate

• MDL： MFCD27939627
• Inchi： 1S/C12H12Br2ClNO4/c1-6(17)16-10-8(15)5-7(12(18)19-2)11(9(10)14)20-4-3-13/h5H,3-4H2,1-2H3,(H,16,17)
• InChI Key： DSGQFQSRBCHDNU-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(=O)OC)=C1OCCBr)Cl)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 4-Acetamido-3-bromo-2-(2-bromoethoxy)-5-chlorobenzoate

Methyl 4-Acetamido-3-bromo-2-(2-bromoethoxy)-5-chlorobenzoate

Methyl 4-Acetamido-3-bromo-2-(2-bromoethoxy)-5-chlorobenzoate (CAS No. 748788-39-8) is a highly specialized organic compound with a complex molecular structure. This compound is characterized by its intricate aromatic system, which includes multiple substituents such as an acetamido group, bromine atoms, a chloro group, and a bromoethoxy group. The presence of these functional groups makes this compound a valuable molecule in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of Methyl 4-Acetamido-3-bromo-2-(2-bromoethoxy)-5-chlorobenzoate is particularly interesting due to the strategic placement of substituents on the benzene ring. The acetamido group at position 4 introduces an amide functionality, which can participate in hydrogen bonding and other non-covalent interactions. The bromine atoms at positions 3 and 6 (via the ethoxy group) contribute to the molecule's electronic properties and reactivity. Additionally, the chloro group at position 5 adds to the molecule's complexity and potential for further chemical modification.

Recent studies have highlighted the importance of such compounds in drug discovery. The presence of multiple halogen atoms (bromine and chlorine) in the molecule makes it a potential candidate for exploring halogen bonding interactions, which are increasingly recognized as key elements in molecular recognition and drug design. Furthermore, the ethoxy group with a bromine substituent provides an additional site for functionalization, enabling the synthesis of derivatives with diverse biological activities.

One of the most promising applications of Methyl 4-Acetamido-3-bromo-2-(2-bromoethoxy)-5-chlorobenzoate lies in its potential as a building block for more complex molecules. Its structure allows for various substitution reactions, such as nucleophilic aromatic substitution or coupling reactions, which can lead to the creation of novel pharmacophores. Researchers have also explored its use in click chemistry, where its brominated substituents can serve as handles for modular assembly of larger molecules.

In terms of synthesis, this compound can be prepared through a multi-step process involving aromatic substitution reactions and protection/deprotection strategies. The synthesis typically starts with an appropriately substituted benzoic acid derivative, which undergoes acetylation to introduce the acetamido group. Subsequent bromination and alkoxylation steps introduce the halogen atoms and ethoxy group, respectively. The methyl esterification step completes the structure by introducing the methyl ester functionality.

The chemical stability of Methyl 4-Acetamido-3-bromo-2-(2-bromoethoxy)-5-chlorobenzoate has been studied under various conditions. It exhibits moderate stability under standard laboratory conditions but can undergo degradation under harsh acidic or basic conditions due to the presence of sensitive functional groups like the ester and amide bonds. However, its stability under physiological conditions makes it a viable candidate for pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties and reactivity of this compound more accurately. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are crucial for understanding its reactivity in various chemical transformations. These studies have also shed light on its potential as a catalyst or template in asymmetric synthesis.

In conclusion, Methyl 4-Acetamido-3-bromo-2-(2-bromoethoxy)-5-chlorobenzoate is a versatile compound with significant potential in multiple areas of chemistry. Its unique molecular structure, combined with recent research findings, positions it as a valuable tool for advancing chemical science and technology.